(Diethoxyphosphinyl)diazoacetic acid ethyl ester

• Molecular Formula: C8H15N2O5P
• Molecular Weight: 250.19 g/mol
• IUPAC Name: ethyl 2-diazo-2-diethoxyphosphorylacetate
• InChI: InChI=1S/C8H15N2O5P/c1-4-13-8(11)7(10-9)16(12,14-5-2)15-6-3/h4-6H2,1-3H3
• InChI Key: UNSBFCQQGGWONQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=[N+]=[N-])P(=O)(OCC)OCC

Description

(Diethoxyphosphinyl)diazoacetic acid ethyl ester is a useful research compound. Its molecular formula is C8H15N2O5P and its molecular weight is 250.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality (Diethoxyphosphinyl)diazoacetic acid ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Diethoxyphosphinyl)diazoacetic acid ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A suspension of potassium t-butoxide (4.42 g, 39.4 mmol) in toluene (200 ml) was stirred at 0° under Ar for 10 minutes. A solution of ethyl diethoxyphosphoryl acetate (6.53 ml, 32.9 mmol) in toluene (20 ml) was added in 20 minutes keeping the temperature below 5°. Another solution of 2-naphthalenesulfonyl azide (7.67 g, 32.9 mmol) was added dropwise below 5°, and the reaction mixture was warmed to RT and stirred overnight. The resulting suspension was filtered and the filtrate washed with toluene. The pooled organic phase was concentrated and the brown oily residue distilled producing pure title compound (6.12 g, 24.5 mmol, yield 74.3%) as a yellow oil, b.p.=70-73°/0.02 mmHg.